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Compound of Interest

Compound Name: 2-Phenylquinoline-7-carbaldehyde

Cat. No.: B1452048

An In-depth Technical Guide to the Safety and Handling of 2-Phenylquinoline-7-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). A formal risk assessment should be conducted
by qualified personnel before handling this chemical. The safety and handling information
presented here is extrapolated from data on structurally similar compounds due to the limited
availability of a specific SDS for 2-Phenylquinoline-7-carbaldehyde.

Chemical Identification

Identifier Value

Chemical Name 2-Phenylquinoline-7-carbaldehyde
CAS Number 867162-43-4[1]

Molecular Formula C16H11NO[1]

Molecular Weight 233.27 g/mol [1]

_ (A specific structural diagram was not available
Chemical Structure

in the search results)
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Hazard Identification and Classification

Based on the hazard classifications of structurally related compounds such as 2-
phenylquinoline and other quinoline carboxaldehydes, 2-Phenylquinoline-7-carbaldehyde
should be handled as a hazardous substance. The following GHS classifications are

anticipated:
Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2]

Harmful if swallowed, in

Acute Toxicity (Oral, Dermal, contact with skin, or if inhaled
Inhalation) (based on 2-phenylquinoline-4-

carboxylic acid)[3]

GHS Pictograms (Anticipated):

lwialt text

Signal Word: Warning[2]

Physical and Chemical Properties

Quantitative data for 2-Phenylquinoline-7-carbaldehyde is limited. The table below includes
data for the parent compound, 2-phenylquinoline, for reference.
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Property Value (for 2-phenylquinoline)
Melting Point 84-85 °C[4]
Boiling Point Not available

Soluble in water (based on 2-phenylquinoline-4-

Solubility . .
carboxylic acid)[3]
Appearance Expected to be a solid
LoaP 3.71430 (for 2-phenylquinoline-7-carbaldehyde)
0g

[1]

Handling and Storage

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

Avoid contact with skin, eyes, and clothing.[5]

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Storage:

Keep in a dry, cool, and well-ventilated place.[3]

Keep container tightly closed.[3]

Store locked up.[7]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.[3][8]
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Personal Protective Equipment (PPE)

Protection Type

Recommendation

Eye/Face Protection

Wear tight-sealing safety goggles (compliant
with EN 166 or OSHA 29 CFR 1910.133).[3][9]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[3]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with a
particulate filter.[3][8]

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, give artificial respiration. Get medical
attention.[6][9]

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes. Get medical attention if irritation
persists.[6][9]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[6][7]

Ingestion

Clean mouth with water and drink afterwards
plenty of water. Do NOT induce vomiting. Get

medical attention.[8][9]

Experimental Protocols
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While a specific protocol for 2-Phenylquinoline-7-carbaldehyde was not found, the following
is a representative synthesis for a structurally similar compound, 2-Phenylquinoline-4-
carboxylic acid, which can be adapted.[10]

Synthesis of 2-Phenylquinoline-4-carboxylic Acid:[10]
 Dissolution: Dissolve isatin (3.4 mmol) in 10 ml of a 33% potassium hydroxide solution.

» Addition: Slowly add a solution of acetophenone (3.74 mmol) in 20 ml of ethanol to the isatin
solution.

o Reflux: Heat the mixture to reflux at 85°C for 8 hours.
e Solvent Removal: Remove the solvent using a rotary evaporator.

» Precipitation: Add 100 ml of water to the residue, then adjust the pH to 5-6 with 10 ml of 3 M
hydrochloric acid to precipitate the product.

« |solation: Obtain the 2-Phenylquinoline-4-carboxylic acid product by filtration.

Signaling Pathways and Logical Relationships

Derivatives of 2-phenylquinoline have been investigated as inhibitors of histone deacetylases
(HDACs), which are promising targets in cancer therapy.[10] The diagram below illustrates a
simplified workflow for the discovery of such inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1452048?utm_src=pdf-custom-synthesis
https://henankerui.lookchem.com/products/Cas-867162-43-4-2-phenylquinoline-7-carbaldehyde-12882684.html
https://henankerui.lookchem.com/products/Cas-867162-43-4-2-phenylquinoline-7-carbaldehyde-12882684.html
https://pubchem.ncbi.nlm.nih.gov/compound/612-96-4
https://www.fishersci.com/store/msds?partNumber=AAA18734&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/299650
https://pim-resources.coleparmer.com/sds/66464.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13815~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:37:33~~Quinoline-3-carboxaldehyde~~
https://static.cymitquimica.com/products/54/pdf/sds-OR23073.pdf
https://www.fishersci.com/store/msds?partNumber=AC297990050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9333195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9333195/
https://www.benchchem.com/product/b1452048#safety-and-handling-of-2-phenylquinoline-7-carbaldehyde
https://www.benchchem.com/product/b1452048#safety-and-handling-of-2-phenylquinoline-7-carbaldehyde
https://www.benchchem.com/product/b1452048#safety-and-handling-of-2-phenylquinoline-7-carbaldehyde
https://www.benchchem.com/product/b1452048#safety-and-handling-of-2-phenylquinoline-7-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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